Cas no 36228-61-2 (pyridin-4-yl benzoate)
pyridin-4-yl benzoate structure
Product Name:pyridin-4-yl benzoate
CAS No:36228-61-2
MF:C12H9NO2
MW:199.205363035202
CID:921143
PubChem ID:291203
Update Time:2025-04-19
pyridin-4-yl benzoate Chemical and Physical Properties
Names and Identifiers
-
- pyridin-4-yl benzoate
- 4-(Benzoyloxy)pyridine
- 4-Benzoyloxypyridin
- 4-Pyridyl benzoate
- AC1L6FC3
- AC1Q61VP
- AG-J-34989
- AR-1L2667
- Benzoesaeure-[4]pyridylester
- benzoic acid 4-pyridinyl ester
- benzoic acid-[4]pyridyl ester
- CTK4H6108
- NSC156157
- DTXSID10303034
- 4-pyridylbenzoate
- 36228-61-2
- NSC-156157
-
- Inchi: 1S/C12H9NO2/c14-12(10-4-2-1-3-5-10)15-11-6-8-13-9-7-11/h1-9H
- InChI Key: RLCXXYMFUGQTMG-UHFFFAOYSA-N
- SMILES: O(C(C1C=CC=CC=1)=O)C1C=CN=CC=1
Computed Properties
- Exact Mass: 199.06337
- Monoisotopic Mass: 199.063328530g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 206
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 39.2Ų
Experimental Properties
- PSA: 39.19
- LogP: 2.30080
pyridin-4-yl benzoate Related Literature
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Emiliana Damian Risberg,Patric Lindqvist-Reis,Magnus Sandström Dalton Trans., 2009, 1328-1338
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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